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Compound of Interest

Compound Name: Direct Yellow 50

Cat. No.: B1583531

An In-depth Technical Guide to the Solubility of Direct Yellow 50

This technical guide provides a comprehensive overview of the solubility of Direct Yellow 50 in
water and various organic solvents. It is intended for researchers, scientists, and drug
development professionals who require detailed information on the physicochemical properties
of this compound. This document includes quantitative solubility data, detailed experimental
protocols for solubility determination, and an examination of a relevant biological signaling
pathway associated with azo dyes.

Core Properties of Direct Yellow 50

Direct Yellow 50, also known by its Colour Index name C.I. 29025, is a diazo dye. Its chemical
structure and properties are summarized below.
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Property Value

tetrasodium;3-[[4-[[4-[(4,8-
disulfonatonaphthalen-2-yl)diazenyl]-3-
Chemical Name methylphenyl]carbamoylamino]-2-

methylphenyl]diazenyllnaphthalene-1,5-

disulfonate
CAS Number 3214-47-9
Molecular Formula Css5H24NeNasO13S4
Molecular Weight 956.82 g/mol [1][2]
Appearance Red-light yellow or orange powder[2][3]
Chemical Class Diazo

Solubility of Direct Yellow 50

The solubility of Direct Yellow 50 has been determined in water at various temperatures and
qualitatively described in several organic solvents.

Water Solubility

The solubility of Direct Yellow 50 in water is temperature-dependent. The dye is considered to
have very good water solubility.[3][4]

Table 1: Quantitative Water Solubility of Direct Yellow 50

Temperature Solubility (g/L) Source
20 °C 66.67 [2]

60 °C 60 [1][2]

97 °C 80 [1][2]

Organic Solvent Solubility

Direct Yellow 50 exhibits limited solubility in most organic solvents.
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Table 2: Qualitative Solubility of Direct Yellow 50 in Organic Solvents

Solvent Solubility Source
Ethanol Slightly soluble [1112]
) ] Sparingly soluble (with
Dimethyl Sulfoxide (DMSO) o [2]
sonication)
Other Organic Solvents Insoluble [1112]

Experimental Protocols for Solubility Determination

Standardized methods are crucial for obtaining reliable and reproducible solubility data. The
following protocols are recommended for determining the solubility of Direct Yellow 50.

Water Solubility Determination (OECD Guideline 105)

The OECD Guideline for the Testing of Chemicals, Test No. 105, provides two primary methods
for determining water solubility: the Flask Method and the Column Elution Method. Given that
Direct Yellow 50 is soluble in water, the Flask Method is the more appropriate choice.

Flask Method Protocol:

e Preliminary Test: To estimate the approximate solubility and the time to reach equilibrium, an
excess amount of Direct Yellow 50 is added to water in a flask. The dissolution is observed
over time.

o Apparatus: A constant temperature bath, flasks, a centrifuge, and an appropriate analytical
instrument (e.g., UV-Vis spectrophotometer) are required.

e Procedure: a. An excess amount of the dye is added to a known volume of water in a flask.
b. The flask is agitated in a constant temperature bath (e.g., 20 °C) until equilibrium is
reached. c. The mixture is then allowed to stand for a sufficient period for the undissolved
solid to settle. d. To ensure complete separation of the solid and liquid phases, the saturated
solution is centrifuged at a controlled temperature. e. A sample of the clear supernatant is
carefully withdrawn. f. The concentration of Direct Yellow 50 in the supernatant is
determined using a suitable analytical method, such as UV-Vis spectrophotometry, against a

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1583531?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_of_Direct_Brown_27.pdf
https://openbiochemistryjournal.com/VOLUME/19/ELOCATOR/e1874091X379566
https://openbiochemistryjournal.com/VOLUME/19/ELOCATOR/e1874091X379566
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_of_Direct_Brown_27.pdf
https://openbiochemistryjournal.com/VOLUME/19/ELOCATOR/e1874091X379566
https://www.benchchem.com/product/b1583531?utm_src=pdf-body
https://www.benchchem.com/product/b1583531?utm_src=pdf-body
https://www.benchchem.com/product/b1583531?utm_src=pdf-body
https://www.benchchem.com/product/b1583531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

pre-prepared calibration curve. g. The experiment should be performed in triplicate to ensure
accuracy.

o Data Presentation: The solubility is reported in g/L at the specified temperature.

Organic Solvent Solubility Determination

A similar flask method can be employed to determine the solubility of Direct Yellow 50 in
various organic solvents.

Protocol for Organic Solvents:

e Solvent Selection: A range of relevant organic solvents should be chosen (e.g., ethanol,
methanol, acetone, dimethyl sulfoxide).

o Procedure: The same steps as the Flask Method for water solubility are followed, substituting
the organic solvent for water. It is important to ensure that the chosen analytical method is
suitable for determining the dye's concentration in the specific organic solvent.

Biological Signaling Pathway: Azo Dyes and
Oxidative Stress

While specific signaling pathways for Direct Yellow 50 are not extensively documented in
publicly available literature, the broader class of azo dyes is known to induce oxidative stress,
which in turn can activate specific cellular defense mechanisms. For researchers and
professionals in drug development, understanding these toxicological aspects is critical.

Exposure to azo dyes can lead to the generation of reactive oxygen species (ROS), disrupting
the cellular redox balance and causing potential damage. The Keapl-Nrf2-ARE (Kelch-like
ECH-associated protein 1-Nuclear factor erythroid 2-related factor 2-Antioxidant Response
Element) signaling pathway is a key mechanism that cells employ to counteract oxidative
stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583531#direct-yellow-50-solubility-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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